2-(4,6-dimorpholino-1,3,5-triazin-2-yl)-N-(4-ethoxyphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)amino]-3-(4-ethoxyphenyl)thiourea
• InChI: InChI=1S/C20H28N8O3S/c1-2-31-16-5-3-15(4-6-16)21-20(32)26-25-17-22-18(27-7-11-29-12-8-27)24-19(23-17)28-9-13-30-14-10-28/h3-6H,2,7-14H2,1H3,(H2,21,26,32)(H,22,23,24,25)
• InChI Key: VVZSYQLYCIPVSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NNC2=NC(=NC(=N2)N3CCOCC3)N4CCOCC4
• Molecular Formula: C20H28N8O3S
• Molecular Weight: 460.6 g/mol

Description

2-(4,6-dimorpholino-1,3,5-triazin-2-yl)-N-(4-ethoxyphenyl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C20H28N8O3S and its molecular weight is 460.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antioxidant Agents : Novel thiosemicarbazones, incorporating structures similar to the query compound, have shown potent antibacterial and antioxidant activities. These compounds exhibited excellent inhibition potency against Gram-positive pathogens and possessed significant antioxidant activity against radical species, suggesting their potential as therapeutic agents (Karaküçük-Iyidoğan et al., 2014).

• Anticancer Activity : Certain triazine derivatives have been synthesized and evaluated for their anticancer activities. These compounds showed promising inhibitory growth efficacy against human hepatocellular carcinoma cell lines, indicating their potential as anticancer agents (Wesam Abd El-Fattah, 2020).

Chemical Synthesis and Characterization

• Hydrazides and Carbothioamides : The optimization of detection ranges for hydrazides and carbothioamides by HPLC-ECI-MS has been explored. This research is critical for understanding the pharmacokinetics of compounds containing these functionalities, potentially aiding in the development of new drugs (Varynskyi, 2018).

• Macrocycles from Triazines : Research into the synthesis of macrocycles derived from substituted triazines, including those with morpholine groups, offers insights into the structural versatility and potential applications of triazine-based compounds in medicinal chemistry and material science (Yepremyan et al., 2018).